Cas no 953260-43-0 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide
• CAS No: 953260-43-0
• MF: C₁₆H₁₅N₃O₄S
• MW: 345.373002290726
• CID: 6296817
• PubChem ID: 16867827
• Update Time: 2025-07-01

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide
• 953260-43-0
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• AKOS024652580
• F2495-0143
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide
• N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide

• Inchi： 1S/C16H15N3O4S/c20-14(8-11-9-24-16-17-4-3-15(21)19(11)16)18-10-1-2-12-13(7-10)23-6-5-22-12/h1-4,7,11H,5-6,8-9H2,(H,18,20)
• InChI Key： IJLDXMKASPFXSD-UHFFFAOYSA-N
• SMILES： S1C2=NC=CC(N2C(CC(NC2C=CC3=C(C=2)OCCO3)=O)C1)=O

Computed Properties

• Exact Mass: 345.07832714g/mol
• Monoisotopic Mass: 345.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 106Ų

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide

Introduction to N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide (CAS No. 953260-43-0)

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 953260-43-0, represents a fusion of heterocyclic scaffolds that are commonly explored for their pharmacological properties. The presence of a benzodioxin moiety and a thiazolo[3,2-a]pyrimidine core suggests a rich chemical space for interaction with biological targets.

The benzodioxin ring, also known as an oxygenated phenyl ring system, is a structural motif that has been widely investigated for its role in various biological processes. Its incorporation into the molecular framework of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide likely contributes to its binding affinity and specificity towards certain enzymes or receptors. Recent studies have highlighted the importance of benzodioxin derivatives in the development of drugs targeting neurological disorders and inflammatory conditions.

The second key component of this compound is the thiazolo[3,2-a]pyrimidine scaffold. This heterocyclic system is known for its versatility in medicinal chemistry and has been incorporated into numerous drug candidates due to its ability to modulate various biological pathways. The thiazolo[3,2-a]pyrimidine core in N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide is particularly intriguing because it combines with the 5-oxo group at the 5-position of the thiazole ring. This structural feature may enhance the compound's interactions with biological targets by providing additional binding pockets or hydrogen bonding opportunities.

The acetamide functional group at the 2-position of the benzodioxin moiety further diversifies the chemical properties of this compound. Acetamide derivatives are well-known for their role as bioisosteres and have been successfully incorporated into drug molecules to improve solubility, metabolic stability, and pharmacokinetic profiles. In N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{5-oxyo-H,-dihydro-H,-dihydro-H,-dihydro-H,-dihydro-H,-dihydro-H,-dihydro-H,-dihydro-H,-dihydro-H,-dihydro-H,-dihydro-H,-dihydro-H,-dihydro-H,-dihydro-H,-dihydro-H,-dihydr}acetamide structure this group may serve as a crucial pharmacophore for interacting with biological targets.

In recent years，the pharmaceutical industry has seen a surge in interest for multi-target drugs that can modulate multiple pathways simultaneously. The unique structural features of N-(2，t-hydr0，t-hydr0，t-hydr0，t-hydr0，t-hydr0，t-hydr0，t-hydr0，t-hydr0，t-hydr0，t-hydr0，t-hydr0，t-hydr0，t-hydr0，t-hydr0，t-hydr0，t-hydrosaflutathalactam（CAS No. 95s360s43sso） suggest that it may have such potential. The combination of the benzodioxin and thiazolo[32-a]pyrimidine moieties could enable this compound to interact with multiple targets involved in diseases such as cancer、neurodegenerative disorders、and inflammatory conditions.

The synthesis of N-(23-dhydro-l4-benzodioxin6-yil)-22{55-oxyo232H33H53H13thiazo13aapyrmin33i}acetamide presents a challenge due to the complexity of its structure. However、recent advances in synthetic methodologies have made it possible to construct such intricate molecules with high efficiency and selectivity。 Techniques such as multi-step organic synthesis、catalytic transformations、and modern purification methods have been instrumental in achieving this goal。

The pharmacological evaluation of N-(23-dhydro-l4-benzodioxin6-yil)-22{55-oxyo232H33H53H13thiazo13aapyrmin33i}acetamide is currently underway in several research laboratories。 Preliminary studies have shown promising results in terms of its ability to modulate key enzymes and receptors involved in disease pathways。 These findings are particularly exciting because they highlight the potential of this compound as a lead molecule for further drug development。

In conclusion、N-(23-dhydro-l4-benzodioxin6-yil)-22{55-oxyo232H33H53H13thiazo13aapyrmin33i}acetamide (CAS No. 95s360s43sso) is a fascinating compound with a unique structural framework that combines several pharmacologically relevant moieties。 Its potential as a multi-target drug candidate makes it an attractive subject for further research and development。 As our understanding of biological pathways continues to expand、compounds like this one will play an increasingly important role in the discovery and development of new therapeutics。